Cas no 1234990-58-9 (5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole)

• Product Name: 5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole
• CAS No: 1234990-58-9
• MF: C₁₈H₁₅N₃O₂S
• MW: 337.395602464676
• CID: 5451895
• Update Time: 2025-10-29

5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-nitrophenyl)-1-phenyl-2-prop-2-enylsulfanylimidazole
• 5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole

• Inchi： 1S/C18H15N3O2S/c1-2-11-24-18-19-13-17(20(18)15-8-4-3-5-9-15)14-7-6-10-16(12-14)21(22)23/h2-10,12-13H,1,11H2
• InChI Key： RLGKYFMNWTUOIB-UHFFFAOYSA-N
• SMILES： C1(SCC=C)N(C2=CC=CC=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole

Introduction to 5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole (CAS No. 1234990-58-9)

5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole, a compound with the chemical identifier CAS No. 1234990-58-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, characterized by its 5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole backbone, has garnered considerable attention due to its potential therapeutic applications and unique chemical properties.

The compound belongs to the imidazole class of heterocyclic organic compounds, which are widely recognized for their biological activity and role in drug development. The presence of multiple functional groups, including a nitro group, a phenyl ring, and an allylsulfanyl moiety, contributes to its diverse chemical reactivity and biological interactions. These features make it a valuable scaffold for designing novel molecules with enhanced pharmacological profiles.

Recent research in the field of medicinal chemistry has highlighted the importance of imidazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that imidazole-based compounds can exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole is believed to contribute to its unique pharmacological effects, making it a promising candidate for further investigation.

In particular, the nitro group in the molecule plays a crucial role in its reactivity and interaction with biological targets. Nitroaromatic compounds have been extensively studied for their potential in modulating enzyme activity and receptor binding. The phenyl ring further enhances the compound's ability to interact with biological systems by providing additional binding sites and improving solubility. The allylsulfanyl group adds another layer of complexity, potentially influencing the compound's metabolic stability and bioavailability.

The synthesis of 5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to construct the desired molecular framework efficiently.

One of the most compelling aspects of this compound is its potential in drug discovery. Researchers are exploring its efficacy in preclinical models as a lead compound for developing new therapies. Initial studies have shown promising results in inhibiting specific enzymes associated with inflammatory diseases and cancer progression. The ability of 5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole to modulate these pathways makes it an attractive candidate for further development.

The structural features of this compound also make it suitable for derivatization, allowing chemists to fine-tune its properties for specific applications. By modifying one or more functional groups, researchers can create analogues with enhanced potency, selectivity, or pharmacokinetic profiles. This flexibility underscores the importance of 5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-ylsulfanyl)-1H-imidazole as a versatile building block in medicinal chemistry.

In conclusion, 5-(3-nitrophenyl)-1-phenyl-2-(prop-2-en-1-y lsulfanyl)-1H-imidazole (CAS No. 1234990 -58 -9) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and diverse functional groups make it a promising candidate for developing new therapeutic agents. Ongoing research continues to uncover its potential applications in medicine, highlighting its importance as a lead compound for drug discovery efforts.